Cas no 2580114-68-5 (rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpiperidine-2-carboxylic acid)

• Product Name: rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpiperidine-2-carboxylic acid
• CAS No: 2580114-68-5
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 5659363
• PubChem ID: 165890840
• Update Time: 2025-10-31

rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580114-68-5
• EN300-27730653
• rac-(2R,3S)-1-[(benzyloxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid
• rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpiperidine-2-carboxylic acid

• Inchi： 1S/C20H21NO4/c22-19(23)18-17(16-10-5-2-6-11-16)12-7-13-21(18)20(24)25-14-15-8-3-1-4-9-15/h1-6,8-11,17-18H,7,12-14H2,(H,22,23)/t17-,18+/m1/s1
• InChI Key： VRCLCIGJFXSJBZ-MSOLQXFVSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@H](C2C=CC=CC=2)[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 339.14705815g/mol
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpiperidine-2-carboxylic acid

Comprehensive Overview of rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpiperidine-2-carboxylic acid (CAS No. 2580114-68-5)

rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpiperidine-2-carboxylic acid (CAS No. 2580114-68-5) is a chiral piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its benzyloxycarbonyl (Cbz) protecting group and phenyl-substituted piperidine core, is widely utilized in the development of bioactive molecules, particularly in the field of asymmetric synthesis and medicinal chemistry. Its unique stereochemistry and functional groups make it a valuable intermediate for designing peptidomimetics, enzyme inhibitors, and central nervous system (CNS) targeting drugs.

The growing interest in chiral building blocks and stereoselective synthesis has positioned rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpiperidine-2-carboxylic acid as a compound of high relevance. Researchers frequently search for CAS No. 2580114-68-5 to explore its synthetic routes, spectroscopic data, and applications in drug discovery. Recent trends in AI-driven drug design and computational chemistry have further amplified its importance, as the compound's structural features align with the demand for highly selective pharmacophores.

From a synthetic perspective, the benzyloxycarbonyl group in this compound serves as a versatile protecting group for amines, enabling selective reactions in multi-step syntheses. The phenylpiperidine scaffold is a common motif in neurologically active compounds, making this derivative a key candidate for studies on dopamine receptor modulators and serotonin reuptake inhibitors. Analytical techniques such as NMR spectroscopy, HPLC chiral separation, and X-ray crystallography are often employed to characterize its purity and stereochemical configuration.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpiperidine-2-carboxylic acid. Questions like "How to optimize the yield of CAS 2580114-68-5?" or "What are the alternatives to toxic reagents in its synthesis?" reflect the evolving priorities of the scientific community. Additionally, its potential role in catalysis and ligand design for transition metal complexes is an emerging area of exploration.

The compound's relevance extends to academic research and industrial applications, with patent literature highlighting its use in protease inhibitor development and antiviral drug candidates. As the demand for enantiomerically pure intermediates grows, the resolution of rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpiperidine-2-carboxylic acid into its individual stereoisomers remains a topic of active investigation. This aligns with broader industry trends toward precision medicine and personalized therapeutics.

In summary, rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpiperidine-2-carboxylic acid (CAS No. 2580114-68-5) represents a critical tool in modern organic and medicinal chemistry. Its multifaceted applications, combined with the ongoing advancements in synthetic methodology and drug design technologies, ensure its continued prominence in scientific literature and industrial pipelines. Future studies may focus on its structure-activity relationships (SAR) and bioconjugation strategies, further expanding its utility in life sciences.